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Compound of Interest

Compound Name: Dibutyl succinate

Dibutyl Succinate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dibutyl succinate (DBS) is a versatile diester with a range of applications stemming from its
distinct chemical properties. This document provides an in-depth technical overview of dibutyl
succinate, covering its chemical structure, core physicochemical properties, synthesis, and
analytical characterization. Detailed experimental protocols for its synthesis and the
determination of key properties are provided, alongside spectroscopic data for definitive
identification. This guide is intended to serve as a comprehensive resource for professionals in
research, chemical synthesis, and drug development who may utilize or encounter this
compound in their work.

Chemical Structure and Identification

Dibutyl succinate, also known as butanedioic acid, dibutyl ester, is the organic compound
formed from the esterification of succinic acid with n-butanol.[1][2] Its structure consists of a
central four-carbon succinate backbone with two butyl ester groups attached to the carboxyl
carbons.
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Identifier Value

IUPAC Name Dibutyl butanedioate

Synonyms D-i-n-butyl succinate, Butanedioic acid, 1,4-
dibutyl ester, Tabutrex[2][3][4]

CAS Number 141-03-7[2]

Molecular Formula C12H2204[2]

Molecular Weight 230.30 g/mol [2]

SMILES CCCCOC(=0)Ccc(=0)0cccC3]

InChl Key YUXIBTIJKHLUKBD-UHFFFAOYSA-N[3]

Physicochemical Properties

Dibutyl succinate is a colorless to pale yellow, mobile liquid.[3] It is characterized by a faint,
musky, or fruity odor and is valued for its low volatility and high boiling point.[1][3] It is soluble in
organic solvents like ethanol and ether but has limited solubility in water.[3]

Property Value Reference
Melting Point -29 °C [1]
Boiling Point 2745 °C [1]
Density 0.9768 g/cm? at 20 °C [2]
Refractive Index (n_D2°) 1.4299 [2]
Flash Point 144 °C [5]
Water Solubility 229.9 mg/L [5]

Spectroscopic Data for Structural Elucidation
'H NMR Spectroscopy
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The *H NMR spectrum of dibutyl succinate exhibits characteristic signals corresponding to the
protons of the butyl and succinate moieties.

Chemical Shift Lo . .
Multiplicity Integration Assignment
(ppm)
~4.05 t 4H -O-CH2-CH2-CH2-CHs
-O-CO-CH2-CH2-CO-
~2.55 S 4H
O-
~1.60 m 4H -O-CH2-CH2-CH2-CHs
~1.38 m 4H -O-CH2-CH2-CH2-CHs
~0.92 t 6H -O-CH2z2-CHz2-CH2-CHs

3C NMR Spectroscopy

The 13C NMR spectrum provides confirmation of the carbon framework of the molecule.

Chemical Shift (ppm) Assighment
~172.5 C=0

~64.5 -O-CHz2-
~30.5 -O-CO-CH2-
~29.0 -O-CH2-CHa2-
~19.0 -CH2-CH2-CHs
~13.5 -CHs

Mass Spectrometry

The mass spectrum of dibutyl succinate shows a molecular ion peak corresponding to its
molecular weight, along with characteristic fragmentation patterns of a diester.
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miz Interpretation

230 [M]* (Molecular lon)
173 [M - CaHsO]*

117 [M - CaHoO - CaHs]*
57 [CaHo]*

Infrared (IR) Spectroscopy

The IR spectrum of dibutyl succinate displays a prominent absorption band for the ester

carbonyl group.

Wavenumber (cm~12) Intensity Assignment

~1735 Strong C=0 stretch (Ester)
~2960, 2875 Medium-Strong C-H stretch (Aliphatic)
~1170 Strong C-O stretch (Ester)

Experimental Protocols
Synthesis of Dibutyl Succinate via Fischer Esterification

This protocol describes the synthesis of dibutyl succinate from succinic acid and n-butanol

using an acid catalyst.[6]
Materials:

Succinic acid

n-Butanol

Concentrated sulfuric acid (catalyst) or a macroporous cation exchange resin[6]

Toluene (for azeotropic removal of water)
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» 5% Sodium bicarbonate solution

o Saturated sodium chloride solution (brine)
e Anhydrous magnesium sulfate

o Dean-Stark apparatus

» Reflux condenser

e Separatory funnel

» Rotary evaporator

« Distillation apparatus

Procedure:

 In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,
combine succinic acid and an excess of n-butanol (e.g., a 1:4 molar ratio of acid to alcohol).

¢ Add a catalytic amount of concentrated sulfuric acid or a macroporous cation exchange
resin.[6]

» Add toluene to the flask to facilitate the azeotropic removal of water.

o Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope
with toluene.

» Continue the reaction until the theoretical amount of water has been collected, indicating the
completion of the esterification.

o Cool the reaction mixture to room temperature.

o Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium
bicarbonate solution (to neutralize the acid catalyst), and brine.

o Dry the organic layer over anhydrous magnesium sulfate.
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« Filter to remove the drying agent.

 Remove the excess n-butanol and toluene under reduced pressure using a rotary
evaporator.

o Purify the crude dibutyl succinate by vacuum distillation to obtain the final product.

Determination of Boiling Point

The boiling point can be determined using the Thiele tube method.
Materials:

e Thiele tube

e Small test tube

o Capillary tube (sealed at one end)

e Thermometer

e Mineral oll

o Sample of dibutyl succinate

Procedure:

 Fill the Thiele tube with mineral oil to a level just above the side arm.
e Place a small amount of dibutyl succinate into the small test tube.
 Invert the sealed capillary tube and place it into the test tube containing the sample.

o Attach the test tube to the thermometer and place the assembly into the Thiele tube,
ensuring the sample is level with the thermometer bulb.

¢ Gently heat the side arm of the Thiele tube.

o Observe a steady stream of bubbles emerging from the open end of the capillary tube.
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e Remove the heat and allow the apparatus to cool slowly.

e The temperature at which the liquid just begins to enter the capillary tube is the boiling point
of the sample.

Determination of Density

The density of dibutyl succinate can be determined by measuring the mass of a known
volume.

Materials:

Graduated cylinder or pycnometer

Analytical balance

Sample of dibutyl succinate

Thermometer

Procedure:

Measure and record the mass of a clean, dry graduated cylinder or pychometer.

e Add a known volume (e.g., 10 mL) of dibutyl succinate to the graduated cylinder or fill the
pycnometer to its calibrated volume.

o Measure and record the combined mass of the container and the liquid.
e Measure and record the temperature of the liquid.
o Calculate the mass of the liquid by subtracting the mass of the empty container.

o Calculate the density by dividing the mass of the liquid by its volume.

Applications and Relevance

Dibutyl succinate has several industrial and research applications:
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» Insect Repellent: It is an effective repellent against various insects, particularly biting flies on
cattle, as well as household ants and roaches.[1][2]

o Plasticizer: It is used as a plasticizer in the manufacturing of plastics and resins to enhance
their flexibility and durability.[3]

e Solvent: Due to its low volatility and good solvency for certain materials, it has been used as
a solvent in various formulations.[1][3]

o Proteomics Research: Dibutyl succinate is identified as a diester compound for use in
proteomics research, although its specific applications in this field are still emerging.[7][8]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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